Cas no 476668-54-9 ((2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile)
(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile
- (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile
- 476668-54-9
- AKOS024598928
- (2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile
- (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-(o-tolyl)acrylonitrile
- F0760-0007
-
- Inchi: 1S/C19H12Cl2N2S/c1-12-4-2-3-5-13(12)8-15(10-22)19-23-18(11-24-19)14-6-7-16(20)17(21)9-14/h2-9,11H,1H3/b15-8-
- InChI Key: MNTIQOUVCUTESS-NVNXTCNLSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CSC(/C(/C#N)=C\C2C=CC=CC=2C)=N1)Cl
Computed Properties
- Exact Mass: 370.0098250g/mol
- Monoisotopic Mass: 370.0098250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 64.9Ų
(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0760-0007-2μmol |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-5μmol |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-10μmol |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-20μmol |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-1mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-2mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-3mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-4mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-5mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0760-0007-10mg |
(2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enenitrile |
476668-54-9 | 10mg |
$79.0 | 2023-09-05 |
(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile
Comprehensive Overview of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile (CAS No. 476668-54-9)
(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile, with the CAS number 476668-54-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a substituted thiazole ring and a conjugated double bond system. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile can be represented as follows: the central thiazole ring is substituted with a 3,4-dichlorophenyl group at the 4-position and a 2-methylphenyl group at the 3-position. The presence of these substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.
Recent studies have explored the potential of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.
Another area of interest is its potential as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile shows selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.
In addition to its biological activities, the synthesis and purification methods for (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile have been extensively studied. A recent publication in Organic Letters described an efficient and scalable synthetic route that involves a multi-step process starting from readily available starting materials. This method not only improves yield but also enhances purity, making it suitable for large-scale production.
The pharmacokinetic properties of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug development. These properties suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile. Early-phase clinical trials have reported promising results, with patients showing improved symptoms and tolerability to the compound. These findings underscore the importance of continued research and development in this area.
In conclusion, (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-y l - 3 - ( ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ( -methylphen y l ) p r o p - e n e n i t r i l e (CAS No. 476668 -54 -9) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models, paving the way for innovative treatments in the future.
476668-54-9 ((2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2-methylphenyl)prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)